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Compound of Interest

Compound Name: 3-Iodobenzonitrile

Cat. No.: B1295488 Get Quote

Essential Safety and Handling Guide for 3-
Iodobenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Iodobenzonitrile in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Safety Precautions
3-Iodobenzonitrile is a compound that requires careful handling due to its potential health

hazards. Inhalation, ingestion, or skin contact can be harmful.[1][2] It is known to cause skin

and serious eye irritation, and may also lead to respiratory irritation.[1]

Key Hazard Information:
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Hazard Statement Classification

Harmful if swallowed Acute Toxicity, Oral

Harmful in contact with skin Acute Toxicity, Dermal

Harmful if inhaled Acute Toxicity, Inhalation

Causes skin irritation Skin Corrosion/Irritation

Causes serious eye irritation Serious Eye Damage/Eye Irritation

May cause respiratory irritation Specific target organ toxicity — Single exposure

Source: Thermo Fisher Scientific Safety Data Sheet.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling 3-Iodobenzonitrile.
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Body Part Required PPE
Specification and Use
Notes

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Must be worn at all times in the

laboratory. Ensure eye

protection is compliant with

regional standards (e.g.,

EN166 in Europe, ANSI Z87.1

in the US).

Hands
Chemical-resistant, impervious

gloves.

Nitrile gloves are a common

and effective choice.[3] Always

check the breakthrough time

and permeation rate of the

gloves for the specific chemical

being handled.[1] Discard

gloves immediately if they

become contaminated, torn, or

punctured. Avoid skin contact

when removing gloves.[4]

Body

A lab coat or chemical-

resistant apron. For larger

quantities or increased risk of

exposure, chemical-resistant

coveralls are recommended.

Protective clothing should be

worn to prevent skin contact.

[1] Gowns should be long-

sleeved with tight-fitting cuffs

and close in the back.[5]

Contaminated clothing must be

removed immediately and

washed before reuse.[1]

Respiratory Use only in a well-ventilated

area, preferably within a

chemical fume hood.

If a fume hood is not available

or if dust is generated, a

NIOSH-approved N95

respirator or equivalent should

be used.[3] For firefighting, a

self-contained breathing

apparatus is necessary.[2]

Surgical masks do not provide
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adequate protection from

chemical dust or vapors.[4]

Operational Plan for Handling
A systematic approach to handling 3-Iodobenzonitrile is crucial for laboratory safety.

Step 1: Preparation and Engineering Controls

Ventilation: Always handle 3-Iodobenzonitrile in a well-ventilated area. A certified chemical

fume hood is the preferred engineering control.[6]

Designated Area: Designate a specific area for handling this compound to prevent cross-

contamination.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Step 2: Donning Personal Protective Equipment (PPE)

Before entering the designated handling area, put on all required PPE as specified in the

table above.

Ensure gloves are worn over the cuffs of the lab coat to protect the wrists.[4]

Step 3: Handling the Chemical

Avoid the formation of dust and aerosols.[2]

Carefully weigh or measure the required amount within the fume hood.

Keep the container tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1] Do not breathe in dust.[1]

Do not eat, drink, or smoke in the work area.[1]

Step 4: Post-Handling Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/product/b1295488?utm_src=pdf-body
https://www.benchchem.com/product/b1295488?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/3-iodobenzonitrile.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22020~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:44:10~~3-Iodobenzonitrile~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22020~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:44:10~~3-Iodobenzonitrile~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22020~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:44:10~~3-Iodobenzonitrile~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22020~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:44:10~~3-Iodobenzonitrile~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[1]

Carefully remove PPE, avoiding self-contamination, and dispose of single-use items in the

designated hazardous waste container.

Clean the work surface and any equipment used with an appropriate solvent and

decontaminating solution.

First Aid Measures
In the event of an exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air

immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration.[7] Seek

immediate medical attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.

[7] Wash the affected skin area thoroughly with

soap and plenty of water for at least 15 minutes.

[1] Get medical attention if irritation develops or

persists.[7]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids.[1] Remove

contact lenses if present and easy to do so.[8]

Continue rinsing. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water.[2] Never give anything by

mouth to an unconscious person.[2] Call a

physician or poison control center immediately.

[6]
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Disposal Plan
Proper disposal of 3-Iodobenzonitrile and its containers is essential to prevent environmental

contamination.

Step 1: Waste Segregation

All solid waste contaminated with 3-Iodobenzonitrile (e.g., unused chemical, contaminated

gloves, paper towels) must be collected in a dedicated, clearly labeled hazardous waste

container.

Do not mix with other waste streams unless compatibility has been confirmed.

Step 2: Container Management

Keep the hazardous waste container securely closed when not in use.[2]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Step 3: Final Disposal

Dispose of the chemical waste and its container through a licensed and approved waste

disposal company.[1][6]

This material is considered hazardous waste and must be handled accordingly.

Do not dispose of this chemical down the drain or into the environment.[2]

Physical and Chemical Properties
The following table summarizes key quantitative data for 3-Iodobenzonitrile.
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Property Value

CAS Number 69113-59-3

Molecular Formula C₇H₄IN

Molecular Weight 229.02 g/mol

Appearance Solid

Melting Point 40-43 °C

Flash Point 110 °C (230 °F) - closed cup

Sources: Sigma-Aldrich, J&K Scientific LLC.[9]

Safe Handling Workflow
The diagram below illustrates the logical workflow for the safe handling and disposal of 3-
Iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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